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Compound of Interest

Compound Name: 5-Iodo-2-nitrophenol

Cat. No.: B1315778 Get Quote

The proper disposal of 5-Iodo-2-nitrophenol is critical for ensuring laboratory safety and

environmental protection. This compound, belonging to the nitrophenol and iodinated

compound families, is classified as hazardous waste and requires specialized handling.

Adherence to the following procedures will mitigate risks and ensure compliance with

regulatory standards.

Key Hazard and Property Data
While a specific Safety Data Sheet (SDS) for 5-Iodo-2-nitrophenol is not readily available, the

properties of similar nitrophenols, such as 2-nitrophenol, provide essential guidance for safe

handling and disposal.
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Property
Data (for 2-Nitrophenol as
a representative
compound)

Reference

Chemical Formula C₆H₅NO₃ [1]

Molecular Weight 139.11 g/mol [1]

Appearance Yellow crystalline powder [2]

Hazards

Harmful if swallowed, in

contact with skin, or if inhaled.

Causes skin and serious eye

irritation. May cause

respiratory irritation. Very toxic

to aquatic life with long-lasting

effects.

[1][3]

Storage

Store in a cool, dry, well-

ventilated place in a tightly

closed container.

[1][2]

Experimental Protocol: Waste Disposal Procedure
The recommended method for the disposal of 5-Iodo-2-nitrophenol and its contaminated

materials is through a licensed hazardous waste disposal company. Incineration under

controlled conditions is the preferred treatment method for nitrophenols.[1][4]

Personnel Protective Equipment (PPE):

Gloves: Chemical-resistant gloves (e.g., nitrile) must be worn. Inspect gloves prior to use

and use proper removal techniques.[1][5]

Eye Protection: Safety glasses with side-shields or chemical safety goggles are mandatory.

[1]

Lab Coat: A lab coat or other protective clothing should be worn to prevent skin contact.[2]
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Respiratory Protection: If there is a risk of dust formation or aerosol generation, a NIOSH-

approved respirator should be used.[5]

Step-by-Step Disposal Procedure:

Waste Segregation:

Do not mix 5-Iodo-2-nitrophenol waste with other waste streams, especially incompatible

materials like strong oxidizers or bases.[2]

Collect all solid waste, including contaminated PPE (gloves, etc.), in a dedicated, clearly

labeled hazardous waste container.[6]

Aqueous solutions containing 5-Iodo-2-nitrophenol should be collected in a separate,

sealed, and labeled container. Do not dispose of them down the drain.[6][7][8]

Container Management:

Use a compatible, leak-proof container for waste collection.[9]

The container must be kept closed except when adding waste.[1]

Label the container clearly with "Hazardous Waste" and the full chemical name: "5-Iodo-2-
nitrophenol".[9]

Spill Management:

In case of a spill, evacuate the area if necessary.[10]

Wear appropriate PPE before cleaning up the spill.[10]

For solid spills, carefully sweep up the material to avoid creating dust and place it in the

designated hazardous waste container.[1][2]

For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and

place it in the hazardous waste container.[10]
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Clean the spill area thoroughly with soap and water, and collect the cleaning materials as

hazardous waste.[2]

Storage and Collection:

Store the hazardous waste container in a designated, well-ventilated, and secure area,

away from incompatible materials.[2]

Arrange for pickup and disposal by a licensed hazardous waste disposal company.[1][11]

Follow all local, state, and federal regulations for hazardous waste disposal.[2][11]

Disposal Workflow
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Caption: Disposal workflow for 5-Iodo-2-nitrophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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